Cas no 2228735-81-5 (3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid)
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid
- 2228735-81-5
- EN300-1832578
-
- Inchi: 1S/C12H15NO4/c1-8-4-5-9(6-10(8)13(16)17)12(2,3)7-11(14)15/h4-6H,7H2,1-3H3,(H,14,15)
- InChI Key: OYFPTIVMXYXOBH-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)C1C=CC(C)=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 237.10010796g/mol
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.1Ų
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1832578-1g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-5g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 5g |
$3770.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-10g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 10g |
$5590.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-0.05g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-0.1g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-0.25g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-0.5g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-1.0g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1832578-2.5g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1832578-5.0g |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid |
2228735-81-5 | 5g |
$3770.0 | 2023-06-01 |
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid
Research Briefing on 3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid (CAS: 2228735-81-5): Recent Advances and Applications
3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid (CAS: 2228735-81-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including drug development and biochemical studies. The presence of both methyl and nitro functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules with potential therapeutic benefits.
Recent studies have focused on the synthesis and optimization of 3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for its potential industrial and pharmaceutical applications.
In the context of drug discovery, 3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid has been investigated as a potential building block for the development of novel small-molecule inhibitors. Its structural motif is particularly interesting for targeting enzymes and receptors involved in inflammatory and metabolic pathways. Preliminary in vitro studies have demonstrated its ability to modulate specific biological targets, although further research is needed to fully elucidate its mechanism of action and therapeutic potential.
Another area of interest is the compound's role in chemical biology, where it has been used as a probe to study protein-ligand interactions. The nitro group in its structure allows for further functionalization, making it a valuable tool for designing photoaffinity labels or other reactive probes. Such applications highlight the compound's versatility and its potential to contribute to a deeper understanding of biological systems at the molecular level.
Despite these promising developments, challenges remain in the practical application of 3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid. Issues such as solubility, stability, and bioavailability need to be addressed to fully exploit its potential in drug development. Ongoing research aims to overcome these hurdles by exploring derivative compounds or formulation strategies that can enhance its pharmacological properties.
In conclusion, 3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid (CAS: 2228735-81-5) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and potential therapeutic benefits make it a subject of ongoing investigation. Future studies will likely focus on optimizing its synthesis, exploring its biological activities, and developing derivatives with improved properties. As research progresses, this compound may pave the way for new discoveries and innovations in the field.
2228735-81-5 (3-methyl-3-(4-methyl-3-nitrophenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)